Cas no 77867-17-5 (5-CHLORO-3-NITRO-2-PYRIDINETHIONE)

• Product Name: 5-CHLORO-3-NITRO-2-PYRIDINETHIONE
• CAS No: 77867-17-5
• MF: C₅H₃ClN₂O₂S
• MW: 190.607518434525
• CID: 3321100
• PubChem ID: 55252643
• Update Time: 2025-04-21

5-CHLORO-3-NITRO-2-PYRIDINETHIONE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-NITRO-2-PYRIDINETHIONE
• AKOS006284606
• 77867-17-5
• SCHEMBL15227574
• AB41011
• 5-CHLORO-3-NITRO-PYRIDINE-2-THIOL

• Inchi： 1S/C5H3ClN2O2S/c6-3-1-4(8(9)10)5(11)7-2-3/h1-2H,(H,7,11)
• InChI Key： WAHCGSRNMUPTSN-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1)[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 189.9603762Da
• Monoisotopic Mass: 189.9603762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų